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Compound of Interest

Compound Name: 2-Oxoadipic acid

Cat. No.: B1198116 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the extraction and quantification of 2-oxoadipic
acid from plasma samples. The methodologies outlined are suitable for researchers in

metabolic disease, nutritional science, and drug development who are interested in quantifying

this key intermediate of lysine and tryptophan metabolism. The protocols cover sample

preparation, extraction, and subsequent analysis by both Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction
2-Oxoadipic acid is a crucial alpha-keto acid that serves as an intermediate in the catabolic

pathways of the essential amino acids L-lysine and L-tryptophan. Elevated levels of 2-
oxoadipic acid in plasma and urine can be indicative of inborn errors of metabolism, such as

2-oxoadipic aciduria, which results from a deficiency in the 2-oxoadipate dehydrogenase

enzyme complex. Accurate and reliable quantification of 2-oxoadipic acid in plasma is

therefore essential for the diagnosis and monitoring of these metabolic disorders, as well as for

broader metabolic profiling in various research contexts.

The following protocols detail a robust method for the extraction of 2-oxoadipic acid from

plasma using protein precipitation, a widely used technique for the effective removal of proteins

prior to mass spectrometry analysis.[1]
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Metabolic Context of 2-Oxoadipic Acid
The degradation pathways of lysine and tryptophan converge at the formation of 2-oxoadipic
acid. In the mitochondrial matrix, 2-oxoadipic acid is oxidatively decarboxylated to glutaryl-

CoA by the 2-oxoadipate dehydrogenase complex. This process is a critical step in the

catabolism of these amino acids.
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Add Cold Acetonitrile (4:1)

Vortex Mix

Incubate at -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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